Cas no 1339541-28-4 (2-methyl-N-[(pyridin-2-yl)methyl]cyclopentan-1-amine)

• Product Name: 2-methyl-N-[(pyridin-2-yl)methyl]cyclopentan-1-amine
• CAS No: 1339541-28-4
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5217450
• PubChem ID: 63278414
• Update Time: 2025-05-20

2-methyl-N-[(pyridin-2-yl)methyl]cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(pyridin-2-ylmethyl)cyclopentan-1-amine
• 2-methyl-N-[(pyridin-2-yl)methyl]cyclopentan-1-amine
• 2-Pyridinemethanamine, N-(2-methylcyclopentyl)-

• Inchi： 1S/C12H18N2/c1-10-5-4-7-12(10)14-9-11-6-2-3-8-13-11/h2-3,6,8,10,12,14H,4-5,7,9H2,1H3
• InChI Key： BTKQSQMIGNEMNR-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C1CCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-methyl-N-[(pyridin-2-yl)methyl]cyclopentan-1-amine

Introduction to 2-methyl-N-[(pyridin-2-yl)methyl)cyclopentan-1-amine (CAS No. 1339541-28-4)

2-methyl-N-[(pyridin-2-yl)methyl)cyclopentan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1339541-28-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentanamine core substituted with a methyl group and a pyridine-derived side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure suggests diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The compound's structural framework consists of a cyclopentan ring system attached to an amine functional group at the 1-position, with a methyl group at the 2-position and a pyridine ring linked via a methylene group at the nitrogen atom. This unique arrangement imparts distinct physicochemical properties, including solubility, lipophilicity, and potential metabolic stability, which are critical factors in evaluating its suitability for therapeutic applications.

In recent years, there has been growing interest in designing molecules that incorporate both cycloalkyl and heterocyclic motifs due to their ability to modulate biological pathways effectively. The pyridin-2-yl moiety in 2-methyl-N-[(pyridin-2-yl)methyl)cyclopentan-1-amine is particularly noteworthy, as pyridine derivatives are well-documented for their role in various pharmacological applications. Pyridine-based compounds have been extensively studied for their interactions with enzymes and receptors, making them valuable scaffolds in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. The cyclopentanamine core is known to enhance binding affinity and selectivity towards certain biological targets, while the pyridine side chain can be further functionalized to fine-tune pharmacokinetic properties. Such structural features are particularly relevant in the context of modern drug design, where optimizing both potency and selectivity is paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying key interactions between 2-methyl-N-[(pyridin-2-yl)methyl)cyclopentan-1-amine and potential biological targets, such as enzymes or receptors involved in disease pathways. For instance, studies suggest that the pyridine ring may engage in hydrogen bonding or π-stacking interactions with specific residues in protein targets, while the cyclopentanamine moiety could interact with hydrophobic pockets.

The synthesis of 2-methyl-N-[(pyridin-2-yl)methyl)cyclopentan-1-amine presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step processes requiring careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine-polymerized portion of the molecule efficiently.

Evaluation of the pharmacological properties of 2-methyl-N-[(pyridin-2-yl)methyl)cyclopentan-1-am ine has been ongoing in several research laboratories. Preliminary studies have indicated that this compound exhibits promising activity against certain disease models, although further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's ability to modulate key biological pathways makes it an attractive candidate for treating conditions such as inflammation, neurodegeneration, or metabolic disorders.

The chemical stability of 1339541 -28 -4 is another critical factor that must be considered during its development. Factors such as susceptibility to hydrolysis or oxidation can significantly impact its shelf life and bioavailability. Researchers are exploring strategies to enhance its stability through structural modifications or protective group strategies, ensuring that it remains viable for both preclinical and clinical studies.

In conclusion, 2-methyl-N-[ (pyridin - 2 - yl )methyl )cyclopentan - 1 - am ine ( CAS No . 1339541 -28 -4 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preliminary biological activity , make it an exciting prospect for further development . As our understanding of drug design principles continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .